Cas no 1083171-87-2 (5-Chloro-7-methyl-1H-indazole)

5-Chloro-7-methyl-1H-indazole structure
5-Chloro-7-methyl-1H-indazole structure
Product Name:5-Chloro-7-methyl-1H-indazole
CAS No:1083171-87-2
MF:C8H7ClN2
MW:166.607580423355
CID:1028863
PubChem ID:25139709
Update Time:2025-04-20

5-Chloro-7-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-7-methyl-1H-indazole
    • DTXSID60648841
    • 1083171-87-2
    • DB-306687
    • AMY7404
    • SCHEMBL202508
    • Inchi: 1S/C8H7ClN2/c1-5-2-7(9)3-6-4-10-11-8(5)6/h2-4H,1H3,(H,10,11)
    • InChI Key: CVZRPDBOEJDLQV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C2=C(C=NN2)C=1

Computed Properties

  • Exact Mass: 166.0297759g/mol
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 151-152 ºC
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),

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